2-(2-fluorophenyl)-4-[(5-iodo-2-furyl)methylene]-1,3-oxazol-5(4H)-one

• IUPAC Name: (4Z)-2-(2-fluorophenyl)-4-[(5-iodofuran-2-yl)methylidene]-1,3-oxazol-5-one
• InChI: InChI=1S/C14H7FINO3/c15-10-4-2-1-3-9(10)13-17-11(14(18)20-13)7-8-5-6-12(16)19-8/h1-7H/b11-7-
• InChI Key: SKYNSNQMFOZBFQ-XFFZJAGNSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC(=CC3=CC=C(O3)I)C(=O)O2)F
• Isomeric SMILES: C1=CC=C(C(=C1)C2=N/C(=C\C3=CC=C(O3)I)/C(=O)O2)F
• Molecular Formula: C14H7FINO3
• Molecular Weight: 383.11 g/mol

Description

2-(2-fluorophenyl)-4-[(5-iodo-2-furyl)methylene]-1,3-oxazol-5(4H)-one is a chemical compound that has been extensively studied for its potential use in scientific research. This compound, also known as FIPI, has been found to have a wide range of biochemical and physiological effects, making it a promising tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of 2-(2-fluorophenyl)-4-[(5-iodo-2-furyl)methylene]-1,3-oxazol-5(4H)-one is complex and not yet fully understood. However, it is known that this compound inhibits the activity of phospholipase D (PLD), an enzyme that plays a key role in a variety of cellular processes, including cell proliferation, migration, and survival. By inhibiting PLD, this compound can disrupt these processes, leading to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects, including:
- Inhibition of cancer cell growth and proliferation
- Reduction of inflammatory cytokine production
- Protection against oxidative stress
- Improvement of insulin sensitivity
- Modulation of neurotransmitter release

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-fluorophenyl)-4-[(5-iodo-2-furyl)methylene]-1,3-oxazol-5(4H)-one in lab experiments is its specificity for PLD inhibition. This allows researchers to study the effects of PLD inhibition in a variety of contexts, without the confounding effects of other compounds that may also inhibit PLD. However, one limitation of using this compound is its potential toxicity, which can vary depending on the cell type and experimental conditions.

Future Directions

There are many potential future directions for research on 2-(2-fluorophenyl)-4-[(5-iodo-2-furyl)methylene]-1,3-oxazol-5(4H)-one, including:
- Further studies on its potential use in cancer therapy, including combination therapies with other drugs
- Investigation of its effects on other cellular processes, such as autophagy and apoptosis
- Development of new derivatives with improved specificity and reduced toxicity
- Exploration of its potential use in the treatment of other diseases, such as diabetes and cardiovascular disease
In conclusion, this compound, or this compound, is a promising compound for scientific research due to its specific inhibition of phospholipase D and its wide range of biochemical and physiological effects. Future research on this compound has the potential to lead to new therapies for cancer, inflammation, and neurodegenerative diseases, among others.

Synthesis Methods

2-(2-fluorophenyl)-4-[(5-iodo-2-furyl)methylene]-1,3-oxazol-5(4H)-one can be synthesized through a multi-step process that involves the reaction of 2-fluoroacetophenone with iodoacetic acid, followed by cyclization with ethylenediamine. The resulting compound is then reacted with 5-iodofurfural to produce this compound.

Scientific Research Applications

2-(2-fluorophenyl)-4-[(5-iodo-2-furyl)methylene]-1,3-oxazol-5(4H)-one has been used in a variety of scientific research applications, including studies on cancer, inflammation, and neurodegenerative diseases. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells, making it a potential candidate for the development of new cancer therapies. Inflammation is another area where this compound has shown promise, with studies indicating that it can reduce the production of inflammatory cytokines. Additionally, this compound has been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.